Cas no 15121-92-3 (2-amino-4-oxo-4-phenylbutanoic acid)

• Product Name: 2-amino-4-oxo-4-phenylbutanoic acid
• CAS No: 15121-92-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 177783
• PubChem ID: 412786
• Update Time: 2025-09-23

2-amino-4-oxo-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-amino-g-oxo-
• 2-amino-4-oxo-4-phenylbutanoic acid
• alpha-Amino-beta-benzoylpropionic acid
• a-Amino-b-benzoylpropionicacid
• Alanine,3-benzoyl- (7CI,8CI)
• FCE 27377
• FT-0703763
• CHEBI:182498
• SureCN2860324
• C03450
• 2-amino-4-oxo-4-phenylbutanoicacid
• 15121-92-3
• SCHEMBL2860324
• EN300-118785
• AKOS017515992
• 2-amino-4-oxo-4-phenyl-butanoic acid
• DTXSID60328636
• F2185-0885
• Benzenebutanoic acid, alpha-amino-gamma-oxo-
• CHEMBL2040644
• AT39820
• AC1L94A6
• (3-Arylcarbonyl)-alanine

• Inchi： 1S/C10H11NO3/c11-8(10(13)14)6-9(12)7-4-2-1-3-5-7/h1-5,8H,6,11H2,(H,13,14)
• InChI Key： QXRCVKLRAOSZCP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones